6-methoxy-N-(pyridin-2-yl)pyrimidine-4-carboxamide

• IUPAC Name: 6-methoxy-N-pyridin-2-ylpyrimidine-4-carboxamide
• InChI: InChI=1S/C11H10N4O2/c1-17-10-6-8(13-7-14-10)11(16)15-9-4-2-3-5-12-9/h2-7H,1H3,(H,12,15,16)
• InChI Key: YCHDTMCXBUIQBU-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC(=C1)C(=O)NC2=CC=CC=N2
• Molecular Formula: C11H10N4O2
• Molecular Weight: 230.22 g/mol

Description

6-methoxy-N-(pyridin-2-yl)pyrimidine-4-carboxamide is a pyridine-based ligand that has been extensively studied for its coordination chemistry and biological activities. It belongs to the class of organic compounds known as pyridinylpyrimidines.

Scientific Research Applications

Antiprotozoal Agents

Compounds structurally related to "6-methoxy-N-(pyridin-2-yl)pyrimidine-4-carboxamide" have been synthesized for antiprotozoal applications. For instance, diamidines derived from imidazo[1,2-a]pyridines exhibited strong DNA affinities and demonstrated significant in vitro and in vivo activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, suggesting their potential as antiprotozoal agents (Ismail et al., 2004).

Anti-Inflammatory and Analgesic Agents

Derivatives of "this compound" have shown promising anti-inflammatory and analgesic activities. Novel heterocyclic compounds synthesized from visnaginone and khellinone derivatives were found to significantly inhibit cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) and displayed analgesic and anti-inflammatory activities, highlighting their therapeutic potential (Abu‐Hashem et al., 2020).

Synthesis and Structural Characterization

The synthesis and structural characterization of compounds similar to "this compound" provide insight into their potential applications. A study detailed the synthesis of monoamide isomers and discussed their inductive effects contributed by methyl-substituted groups at the pyridine ring, emphasizing the versatility of these compounds in chemical synthesis (Kadir et al., 2017).

Anticancer Activity

Pyrido[1,2-a]pyrimidine-3-carboxamide derivatives have been explored for their anticancer properties. Novel derivatives exhibited promising anticancer activity against human cancer cell lines, demonstrating the potential of these compounds in developing new cancer therapies (Santhosh kumar et al., 2015).

Antifungal Activity

Research on "this compound" derivatives has also extended to antifungal applications. Synthesized pyrido[2,3-d]pyrimidine derivatives exhibited significant antifungal activities, suggesting their utility in developing new antifungal agents (Hanafy, 2011).

Mechanism of Action

Target of Action

Similar compounds have been evaluated for their anti-tubercular activity against mycobacterium tuberculosis h37ra .

Mode of Action

It can be inferred that the compound interacts with its targets in a way that inhibits their function, leading to its anti-tubercular activity .

Biochemical Pathways

Similar compounds have been shown to inhibit the growth of mycobacterium tuberculosis h37ra , suggesting that they may interfere with the biochemical pathways necessary for the bacteria’s survival and proliferation.

Result of Action

Similar compounds have been shown to exhibit significant activity against mycobacterium tuberculosis h37ra , indicating that they may lead to the death or inhibition of these bacteria.

Future Directions

The future directions of research on 6-methoxy-N-(pyridin-2-yl)pyrimidine-4-carboxamide and similar compounds could involve further exploration of their biological activities and potential applications in various fields. For example, pyrimidinamine derivatives have shown promise as potential anti-fibrotic drugs.